Cas no 2228680-97-3 (tert-butyl N-{1-4-methoxy-2-(trifluoromethyl)phenyl-2-oxoethyl}carbamate)

• Product Name: tert-butyl N-{1-4-methoxy-2-(trifluoromethyl)phenyl-2-oxoethyl}carbamate
• CAS No: 2228680-97-3
• MF: C₁₅H₁₈F₃NO₄
• MW: 333.302935123444
• CID: 6041505
• PubChem ID: 165776711
• Update Time: 2025-06-11

tert-butyl N-{1-4-methoxy-2-(trifluoromethyl)phenyl-2-oxoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-4-methoxy-2-(trifluoromethyl)phenyl-2-oxoethyl}carbamate
• 2228680-97-3
• tert-butyl N-{1-[4-methoxy-2-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate
• EN300-1874937

• Inchi： 1S/C15H18F3NO4/c1-14(2,3)23-13(21)19-12(8-20)10-6-5-9(22-4)7-11(10)15(16,17)18/h5-8,12H,1-4H3,(H,19,21)
• InChI Key： HFQXKUFTSCSUHS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(C=O)NC(=O)OC(C)(C)C)OC)(F)F

Computed Properties

• Exact Mass: 333.11879254g/mol
• Monoisotopic Mass: 333.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-{1-4-methoxy-2-(trifluoromethyl)phenyl-2-oxoethyl}carbamate

Professional Introduction to Compound with CAS No. 2228680-97-3 and Product Name: *tert-butyl N-{1-4-methoxy-2-(trifluoromethyl)phenyl-2-oxoethyl}carbamate*

Compound with the CAS number 2228680-97-3 and the product name tert-butyl N-{1-4-methoxy-2-(trifluoromethyl)phenyl-2-oxoethyl}carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and molecular biology. The intricate arrangement of functional groups, including the tert-butyl moiety, the 1-4-methoxy substituent, and the trifluoromethyl group, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

The synthesis and characterization of this compound have been refined through meticulous research methodologies, ensuring high purity and consistency. The presence of the N-{1-4-methoxy-2-(trifluoromethyl)phenyl-2-oxoethyl} group imparts specific electronic and steric properties that are critical for its biological activity. These properties have been extensively studied in recent years, leading to a deeper understanding of how such molecules interact with biological targets.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatility in pharmaceutical applications. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules, including pesticides, herbicides, and pharmaceuticals. The compound in question, with its unique structural features, has shown promise in preliminary studies as a potential lead for the development of new therapeutic agents.

The role of the tert-butyl group in this molecule is particularly noteworthy. This bulky substituent can influence the molecule's solubility, stability, and interactions with biological targets. In pharmaceutical chemistry, such groups are often strategically incorporated to enhance pharmacokinetic properties or to improve binding affinity to specific receptors. The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure optimal yield and purity.

The 1-4-methoxy substituent further contributes to the compound's complexity and functionality. This aromatic ring with a methoxy group at the para position can participate in various interactions with biological molecules, including hydrogen bonding and π-stacking interactions. These interactions are crucial for determining the compound's binding affinity and specificity towards target proteins or enzymes.

The incorporation of the trifluoromethyl group is another key feature that enhances the compound's potential as a pharmacological agent. Trifluoromethyl groups are frequently used in drug design due to their ability to improve metabolic stability, lipophilicity, and binding affinity. In this context, the presence of this group may contribute to the compound's efficacy by modulating its interaction with biological targets.

Preliminary studies have suggested that this compound exhibits interesting biological activities that warrant further investigation. For instance, it has shown potential as an inhibitor of certain enzymes involved in inflammatory pathways. These findings align with current trends in drug discovery, where there is a strong focus on developing treatments for chronic inflammatory diseases.

The development of novel carbamate-based compounds has been further accelerated by advancements in computational chemistry and molecular modeling techniques. These tools allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. In the case of this compound, computational studies have helped elucidate its binding mode to potential target proteins, providing valuable insights for structure-based drug design.

The synthesis of this compound also highlights the importance of green chemistry principles in modern pharmaceutical research. Efforts have been made to optimize synthetic routes to minimize waste generation and reduce environmental impact. This approach not only aligns with regulatory requirements but also promotes sustainable practices in drug development.

In conclusion, Compound with CAS No. 2228680-97-3 and product name *tert-butyl N-{1-4-methoxy-2-(trifluoromethyl)phenyl-2-oxoethyl}carbamate* represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and preliminary biological activities make it an attractive molecule for developing new therapeutic agents. As research continues to uncover more about its properties and potential applications, this compound is poised to play a significant role in advancing medical science.